molecular formula C17H23FN2O2 B2456150 4-tert-butyl-N-[2-(4-fluorophenyl)ethyl]-2-oxopyrrolidine-3-carboxamide CAS No. 2097867-71-3

4-tert-butyl-N-[2-(4-fluorophenyl)ethyl]-2-oxopyrrolidine-3-carboxamide

Cat. No.: B2456150
CAS No.: 2097867-71-3
M. Wt: 306.381
InChI Key: YKVSTHXXCGMMAM-UHFFFAOYSA-N
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Description

4-tert-butyl-N-[2-(4-fluorophenyl)ethyl]-2-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C17H23FN2O2 and its molecular weight is 306.381. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Polymer Properties

Synthesis of Polyamides and Their Properties : Research has demonstrated the synthesis of polyamides using derivatives similar to 4-tert-butyl-N-[2-(4-fluorophenyl)ethyl]-2-oxopyrrolidine-3-carboxamide, focusing on their solubility, thermal stability, and potential applications in creating flexible, tough films. These polyamides exhibit high glass transition temperatures and significant thermal stability, making them suitable for various applications in materials science (Hsiao et al., 2000), (Yang et al., 1999).

Enzymatic Metabolism in Drug Development : A study explored the enzymatic metabolism of a compound structurally related to this compound, highlighting the metabolic pathways and the formation of metabolites in rat liver microsomes. This research contributes to understanding the metabolic behavior of similar compounds in drug development processes (Yoo et al., 2008).

Advanced Materials and Chemical Synthesis

Fluorescent and Electrochromic Polyamides : Investigations into aromatic polyamides incorporating similar structural motifs have shown promising results in terms of fluorescence and electrochromic properties. These materials, due to their solubility and thermal properties, are considered potential candidates for advanced optical and electronic applications (Hsiao et al., 2010).

Organic Synthesis and Molecular Structure : Research on similar compounds has provided insights into the synthesis, molecular structure, and supramolecular arrangements influenced by weak intermolecular interactions. Such studies contribute to the understanding of molecular interactions and the development of new organic synthesis strategies (Samipillai et al., 2016).

Properties

IUPAC Name

4-tert-butyl-N-[2-(4-fluorophenyl)ethyl]-2-oxopyrrolidine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H23FN2O2/c1-17(2,3)13-10-20-16(22)14(13)15(21)19-9-8-11-4-6-12(18)7-5-11/h4-7,13-14H,8-10H2,1-3H3,(H,19,21)(H,20,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YKVSTHXXCGMMAM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)C1CNC(=O)C1C(=O)NCCC2=CC=C(C=C2)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H23FN2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

306.37 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.